Cas no 1154619-75-6 ({1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine)

• Product Name: {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine
• CAS No: 1154619-75-6
• MF: C₁₁H₁₈N₂S
• MW: 210.339021205902
• CID: 5042848
• Update Time: 2025-05-21

{1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine Chemical and Physical Properties

Names and Identifiers

• {1-[(thiophen-3-yl)methyl]piperidin-3-yl}methanamine
• [1-(thiophen-3-ylmethyl)piperidin-3-yl]methanamine
• {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine

• Inchi： 1S/C11H18N2S/c12-6-10-2-1-4-13(7-10)8-11-3-5-14-9-11/h3,5,9-10H,1-2,4,6-8,12H2
• InChI Key： WGZDRVVRNSVCON-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CN1CCCC(CN)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• XLogP3: 1.2
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine

Comprehensive Overview of {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine (CAS No. 1154619-75-6)

The compound {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine (CAS No. 1154619-75-6) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework combines a piperidine ring with a thiophene moiety, making it a versatile intermediate for drug discovery and material science applications. Researchers are particularly intrigued by its potential as a bioactive scaffold, given the prevalence of piperidine derivatives in FDA-approved drugs and the electron-rich properties of thiophene-containing compounds.

In recent years, the demand for heterocyclic compounds like {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine has surged due to their role in designing CNS-targeting therapeutics. This aligns with trending searches on platforms like Google Scholar, where queries such as "piperidine-based neuroactive molecules" or "thiophene medicinal chemistry" reflect growing academic and industrial curiosity. The compound’s dual-functional group architecture also positions it as a candidate for catalysis and ligand design, topics frequently discussed in AI-driven research forums.

From a synthetic chemistry perspective, CAS No. 1154619-75-6 exemplifies innovations in N-heterocycle synthesis. Its methanamine side chain offers a handle for further derivatization, a feature highlighted in patents exploring kinase inhibitors and GPCR modulators. Notably, the thiophene-methyl linkage enhances metabolic stability—a hot topic in drug development circles, as evidenced by SEO-optimized terms like "improving drug half-life with heteroaromatics."

Beyond pharmaceuticals, {1-[(Thiophen-3-yl)methyl]piperidin-3-yl}methanamine has potential in agrochemicals and functional materials. Its electron-donating thiophene unit could contribute to organic semiconductors, addressing search trends around "small-molecule organic electronics." Laboratories handling this compound often emphasize its non-hazardous handling profile, differentiating it from regulated substances while maintaining compliance with global safety standards.

In summary, CAS No. 1154619-75-6 represents a convergence of medicinal chemistry and material science priorities. Its adaptability to structure-activity relationship (SAR) studies and compatibility with green chemistry principles (another high-traffic keyword cluster) make it a compelling subject for future research. As interest in tailored heterocycles grows, this compound’s profile will likely expand across interdisciplinary applications.